Cas no 484-33-3 (Pongamol)

• Product Name: Pongamol
• CAS No: 484-33-3
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• MDL: MFCD05618208
• CID: 329338
• Update Time: 2025-04-19

Pongamol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione,1-(4-methoxy-5-benzofuranyl)-3-phenyl-
• PONGAMOL
• PONGAMOL(RG)
• 1-(4-METHOXY-5-BENZOFURANYL)-3-PHENYL-1,3-PROPANEDIONE
• 1-(4-Methoxybenzofuran-5-yl)-3-phenyl-1,3-propanedione
• 1-(4-Methoxy-benzofuran-5-yl)-3-phenyl-propan-1,3-dion
• 1-(4-methoxy-benzofuran-5-yl)-3-phenyl-propane-1,3-dione
• pongamiaextract,pongamol
• pongamolfrompongamiaglabrafruits
• Pongamol

• MDL： MFCD05618208
• Inchi： 1S/C18H14O4/c1-21-18-13(7-8-17-14(18)9-10-22-17)16(20)11-15(19)12-5-3-2-4-6-12/h2-10H,11H2,1H3
• InChI Key： XTLSKKJNOIMMBK-UHFFFAOYSA-N
• SMILES： COC1C2=C(OC=C2)C=CC=1C(CC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 294.08900
• Monoisotopic Mass: 264.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3
• XLogP3: 2.242

Experimental Properties

• Density: 1.236
• Melting Point: 126-130 °C
• Boiling Point: 448.7 °C at 760 mmHg
• Flash Point: 218.7 °C
• Refractive Index: 1.646
• PSA: 56.51000
• LogP: 3.89710

Pongamol Security Information

• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 50/53
• Safety Instruction： S60
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones
• Natural Products and Extracts Plant Extracts Plant based Dahlstedtia pinnata